Cas no 2228602-12-6 (5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile)

• Product Name: 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile
• CAS No: 2228602-12-6
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 6553281
• PubChem ID: 165612439
• Update Time: 2025-05-20

5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile
• EN300-1744682
• 2228602-12-6

• Inchi： 1S/C7H8N2OS/c8-3-5-1-2-7(11-5)6(10)4-9/h1-2,6,10H,4,9H2
• InChI Key： MUNRYOXVYZXYDQ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(CN)O

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile

5-(2-Amino-1-Hydroxyethyl)Thiophene-2-Carbonitrile: A Comprehensive Overview

The compound 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile, identified by the CAS registry number CAS No. 2228602-12-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically thiophenes, which are known for their aromaticity and versatile reactivity. The presence of both an amino group and a hydroxyl group in the molecule introduces additional functional diversity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and material science. The 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile structure has been explored for its potential as a building block in synthesizing bioactive molecules. Researchers have demonstrated that the amino group can be easily modified to introduce various substituents, enabling the creation of libraries of compounds with diverse pharmacological profiles.

In terms of synthesis, the preparation of 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The use of transition metal catalysts has been particularly effective in achieving high yields while minimizing by-products.

The unique electronic properties of thiophenes make them attractive for applications in organic electronics. The carbonitrile group in 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile contributes to enhanced electron-withdrawing effects, which can be leveraged in designing materials for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary studies have shown promising results in terms of charge transport properties, suggesting that this compound could play a role in next-generation electronic devices.

Beyond its electronic applications, the hydroxyl group in this compound provides opportunities for bioconjugation. Researchers have explored its use as a scaffold for attaching biomolecules such as peptides and nucleic acids. This capability opens up possibilities in drug delivery systems and diagnostic tools, where precise targeting and controlled release are critical.

In terms of toxicity and environmental impact, recent toxicological studies on similar thiophene derivatives suggest that 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile may exhibit low acute toxicity under standard conditions. However, further long-term studies are required to fully assess its safety profile, especially in aquatic environments where thiophenes can persist due to their aromatic stability.

The versatility of 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile is further underscored by its potential as an intermediate in the synthesis of more complex molecules. For instance, its amino group can serve as a site for alkylation or acylation reactions, enabling the construction of larger heterocyclic frameworks with tailored functionalities.

In conclusion, 5-(2-amino-1-hydroxyethyl)thiophene-2-carbonitrile, with its unique combination of functional groups and structural features, represents a valuable compound with broad applications across multiple disciplines. As research continues to uncover its full potential, this molecule is poised to make significant contributions to both academic and industrial advancements.